Andrastin C: A Technical Guide to its Discovery, Isolation, and Characterization from Penicillium roqueforti
Andrastin C: A Technical Guide to its Discovery, Isolation, and Characterization from Penicillium roqueforti
For Researchers, Scientists, and Drug Development Professionals
Abstract
Andrastin C, a meroterpenoid belonging to the andrastin family, has garnered significant interest within the scientific community due to its potent biological activities, notably its role as a protein farnesyltransferase inhibitor. This technical guide provides a comprehensive overview of the discovery, isolation, and detailed characterization of Andrastin C from the filamentous fungus Penicillium roqueforti. The document outlines the key experimental protocols, from fermentation and extraction to purification and structural elucidation, and presents all quantitative data in structured tables for ease of reference. Furthermore, signaling pathways and experimental workflows are visually represented through diagrams generated using Graphviz (DOT language), offering a clear and concise summary of the critical processes involved in the study of this promising natural product. This guide is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, mycology, and drug discovery.
Introduction
Penicillium roqueforti, a saprophytic fungus renowned for its role in the production of blue-veined cheeses, is also a prolific producer of a diverse array of secondary metabolites. Among these are the andrastins, a class of meroterpenoids characterized by a unique and complex chemical architecture. Andrastins A-D were first reported as metabolites produced by P. roqueforti and have since been the subject of considerable research.
Andrastin C, in particular, has been identified as a potent inhibitor of protein farnesyltransferase, an enzyme implicated in the post-translational modification of Ras proteins. The Ras protein family plays a crucial role in cell signaling pathways that control cell growth, differentiation, and survival. Dysregulation of Ras signaling is a hallmark of many human cancers, making protein farnesyltransferase an attractive target for the development of novel anticancer therapeutics. The inhibitory activity of Andrastin C on this key enzyme underscores its potential as a lead compound in drug discovery programs.
This technical guide provides an in-depth exploration of Andrastin C, with a focus on the technical aspects of its discovery, isolation from P. roqueforti, and comprehensive structural and biological characterization.
Discovery and Initial Characterization
Andrastins A-C were first discovered in the cultured broth of Penicillium sp. FO-3929.[1] These compounds were identified as novel inhibitors of protein farnesyltransferase. Subsequent studies confirmed the production of andrastins, including Andrastin C, by various strains of Penicillium roqueforti, including those used in the production of blue cheese.[2] The initial characterization revealed that andrastins possess a common androstane skeleton, though their biosynthesis originates from a sesquiterpene and a tetraketide.[3][4]
The biological activity of Andrastin C as a protein farnesyltransferase inhibitor was established early in its discovery. The IC50 value of Andrastin C was determined to be 13.3 µM, indicating significant inhibitory potency against this enzyme.[1]
Experimental Protocols
This section details the methodologies for the production, isolation, and characterization of Andrastin C from Penicillium roqueforti.
Fungal Strain and Fermentation
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Fungal Strain: Penicillium roqueforti (e.g., CECT 2905 / ATCC 10110) is a commonly used strain for Andrastin C production.
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Culture Media:
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YES Agar: Comprising 20 g/L Bacto Yeast Extract, 150 g/L sucrose, and 20 g/L Bacto Agar. This medium is suitable for general cultivation and secondary metabolite production.
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Rice Medium: For larger scale production, solid-state fermentation on a rice medium is effective. This typically involves autoclaved rice supplemented with a nutrient solution.
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Fermentation Conditions:
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P. roqueforti is initially grown on Potato Dextrose Agar (PDA) plates at 28°C for 7 days to obtain a mature culture.
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For liquid culture, a seed culture is prepared by inoculating a suitable liquid medium (e.g., Yeast Extract Sucrose broth) and incubating at 28°C with shaking for 3-5 days.
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For solid-state fermentation, the seed culture is used to inoculate the sterile rice medium.
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The solid-state fermentation is carried out at 25-28°C for 15-30 days to allow for sufficient production of Andrastin C.
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Extraction and Isolation
The following protocol outlines a typical procedure for the extraction and purification of Andrastin C.
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Extraction:
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The fermented rice culture is harvested and repeatedly extracted with ethyl acetate (EtOAc).
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The combined organic extracts are then concentrated under reduced pressure to yield a crude extract.
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Chromatographic Purification:
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Step 1: Silica Gel Column Chromatography:
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The crude extract is subjected to silica gel column chromatography.
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Elution is performed using a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with a solvent such as ethyl acetate or acetone.
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Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing Andrastin C.
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Step 2: Octadecylsilane (ODS) Chromatography:
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Fractions enriched with Andrastin C are further purified using ODS column chromatography.
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A reverse-phase solvent system, such as a methanol-water gradient, is used for elution.
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Step 3: High-Performance Liquid Chromatography (HPLC):
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Final purification is achieved by preparative HPLC on a C18 column.
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An isocratic or gradient elution with a suitable solvent system (e.g., methanol-water or acetonitrile-water) is employed to yield highly pure Andrastin C.
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References
- 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. II. Structure elucidation and biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. jstage.jst.go.jp [jstage.jst.go.jp]
